Cas no 1705212-41-4 (N-[2-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide)

• Product Name: N-[2-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide
• CAS No: 1705212-41-4
• MF: C₂₃H₂₃FN₄O₃
• MW: 422.4521
• CID: 5346150
• Update Time: 2025-10-11

N-[2-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-2-oxoethyl]benzamide
• N-(2-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-oxoethyl)benzamide
• N-[2-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide

• Inchi： 1S/C23H23FN4O3/c24-19-11-5-4-10-18(19)22-26-20(31-27-22)13-16-7-6-12-28(15-16)21(29)14-25-23(30)17-8-2-1-3-9-17/h1-5,8-11,16H,6-7,12-15H2,(H,25,30)
• InChI Key： SJPXSMOYJZOTLB-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C1=NOC(C([H])([H])C2([H])C([H])([H])N(C(C([H])([H])N([H])C(C3C([H])=C([H])C([H])=C([H])C=3[H])=O)=O)C([H])([H])C([H])([H])C2([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 616
• XLogP3: 3.4
• Topological Polar Surface Area: 88.3

Additional information on N-[2-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide

Introduction to N-[2-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide (CAS No. 1705212-41-4)

N-[2-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1705212-41-4, represents a pinnacle of molecular design and functional innovation. Its intricate structure, characterized by a benzamide core linked to a piperidine ring and an oxadiazole moiety, positions it as a promising candidate for various therapeutic applications.

The benzamide moiety in N-[2-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide is well-documented for its role in modulating biological pathways. Benzamides are known to exhibit potent inhibitory effects on enzymes and receptors, making them valuable in the development of drugs targeting neurological disorders, inflammatory conditions, and cancer. The presence of the piperidine ring further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability.

One of the most compelling aspects of this compound is its integration of the 1,2,4-oxadiazole ring. Oxadiazole derivatives have shown remarkable potential in pharmaceutical applications due to their ability to interact with multiple biological targets. The specific arrangement of atoms in the oxadiazole moiety of N-[2-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide allows for selective binding to key enzymes and receptors involved in disease pathways.

Recent research has highlighted the therapeutic potential of compounds containing the 2-fluorophenyl group. The fluorine atom introduces a unique electronic property that enhances binding affinity and metabolic stability. This modification is particularly significant in drug design, as it can lead to more effective and durable therapeutic outcomes. The combination of these structural features makes N-[2-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide a compelling candidate for further investigation.

In vitro studies have begun to elucidate the mechanisms by which this compound exerts its effects. Initial findings suggest that it may interfere with signaling pathways associated with inflammation and cell proliferation. These pathways are often dysregulated in conditions such as cancer and autoimmune diseases. By modulating these pathways, N-[2-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide holds promise as a therapeutic agent.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. This underscores the importance of innovation in chemical synthesis for developing novel pharmaceuticals.

Evaluation of pharmacokinetic properties is crucial for assessing the potential clinical utility of any new drug candidate. Preliminary data on N-[2-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-y)]l]-benzamide (CAS No. 17052124154) indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the drug reaches therapeutic levels in the body and remains effective for an extended period.

The impact of this compound extends beyond its immediate therapeutic applications. It serves as a valuable scaffold for further drug discovery efforts. By understanding its mechanisms of action and structural features, researchers can design analogs with improved efficacy and reduced side effects. This iterative approach is fundamental to advancing pharmaceutical science.

The integration of computational methods into drug design has accelerated the development process significantly. Molecular modeling techniques have been used to predict how N-[2-(3-{[3-(fluorophenyl)^-1,24-oxidiazol^-5-^ylyl]methyl}piperidine^-11^{-y)]l]-benzamide (CAS No.17052124154)} interacts with biological targets at an atomic level. These simulations provide insights that guide experimental efforts and reduce the time required for lead optimization.

The potential applications of this compound are broad-ranging. Initial investigations suggest its relevance in treating conditions such as chronic pain syndromes and neurodegenerative disorders. Additionally, its structural motifs may be leveraged in developing treatments for infectious diseases caused by resistant pathogens.

The development pipeline for this compound is currently under active investigation by several research teams worldwide. Collaborative efforts aim to translate preclinical findings into clinical trials where its efficacy and safety can be rigorously evaluated. Such trials are essential for validating its therapeutic potential before broader medical use.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Continued research will likely uncover additional mechanisms by which it exerts its effects on disease pathways. This ongoing exploration underscores the dynamic nature of pharmaceutical science where new discoveries continually refine our understanding.